Cas no 1448033-47-3 (3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one
• CAS No: 1448033-47-3
• MF: C₂₀H₁₈ClN₃O₄S
• MW: 431.892622470856
• CID: 6178117
• PubChem ID: 71809503
• Update Time: 2025-07-09

3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one
• CHEMBL5021711
• AKOS024565034
• F6442-2887
• 3-(3-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one
• 1448033-47-3
• 3-{3-[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3,4-dihydroquinazolin-4-one
• 3-[3-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-3-oxopropyl]quinazolin-4-one

• Inchi： 1S/C20H18ClN3O4S/c21-14-5-7-15(8-6-14)29(27,28)16-11-24(12-16)19(25)9-10-23-13-22-18-4-2-1-3-17(18)20(23)26/h1-8,13,16H,9-12H2
• InChI Key： IYLJJQQGOIBOKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(CCN2C=NC3C=CC=CC=3C2=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 431.0706549g/mol
• Monoisotopic Mass: 431.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Additional information on 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one

Introduction to 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one (CAS No. 1448033-47-3)

The compound 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one, identified by its CAS number 1448033-47-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities, particularly in the realm of drug discovery and development.

At the core of this compound's structure lies a fused heterocyclic system, combining a quinazolinone moiety with an azetidine ring. The presence of a 4-chlorobenzenesulfonyl group appended to the azetidine ring introduces a potent pharmacophore that is known to modulate various biological pathways. This sulfonamide moiety is a common feature in many bioactive molecules, contributing to their interaction with biological targets and enhancing their pharmacological properties.

The quinazolinone scaffold is another critical component of this compound, which is well-documented for its role in inhibiting kinases and other enzymes involved in cancer progression. Quinazolinone derivatives have been extensively studied for their potential as anticancer agents, and the structural modifications observed in this compound suggest it may exhibit similar effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The compound 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one is positioned at the forefront of this effort, leveraging its unique chemical structure to interact with biological targets in novel ways.

The introduction of the 3-oxopropyl side chain into the azetidine ring adds an additional layer of complexity to the molecule's interactions with biological systems. This functional group can influence both the solubility and binding affinity of the compound, making it a critical factor in determining its overall pharmacological profile. The precise positioning of this group within the molecule allows for optimal interaction with potential therapeutic targets.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a quinazolinone core with a sulfonamide-containing azetidine ring creates a multifaceted structure that can engage multiple targets simultaneously. This polypharmacicity is increasingly recognized as a key strategy in drug development, as it can lead to more comprehensive therapeutic effects and potentially reduce the likelihood of resistance development.

The sulfonamide group (4-chlorobenzenesulfonyl) is particularly noteworthy for its ability to modulate enzyme activity. Sulfonamides are known for their broad spectrum of biological activity, ranging from antibacterial to anticancer applications. The chloro substituent on the benzene ring further enhances the electrophilicity of this moiety, making it more reactive and thus more likely to interact with biological targets.

In terms of synthetic chemistry, the preparation of 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The synthesis typically begins with the construction of the quinazolinone core, followed by functionalization with the azetidine ring and subsequent introduction of the 4-chlorobenzenesulfonyl group. Each step requires careful optimization to ensure high yield and purity, underscoring the complexity involved in producing such intricate molecules.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have demonstrated inhibitory activity against several kinases that are implicated in cancer cell proliferation and survival. These findings are particularly encouraging given the critical role that kinases play in driving tumor growth and metastasis.

The structural features of this molecule also make it an attractive candidate for further derivatization. By modifying various functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to enhance potency or selectivity. This flexibility is essential for developing molecules that are both effective and safe for clinical use.

In conclusion, 3-{3-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3,4-dihydroquinazolin-4-one (CAS No. 1448033-47-3) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural composition and promising biological activities position it as a valuable tool for further research into novel therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future treatments.